Cas no 220655-13-0 (3-Methyl-2,5-dithienylpyrrole)

3-Methyl-2,5-dithienylpyrrole structure
3-Methyl-2,5-dithienylpyrrole structure
Product name:3-Methyl-2,5-dithienylpyrrole
CAS No:220655-13-0
MF:C13H11NS2
MW:245.36314
CID:67037
PubChem ID:53445362

3-Methyl-2,5-dithienylpyrrole Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-2,5-dithienylpyrrole
    • 3-methyl-2,5-dithiophen-2-yl-1H-pyrrole
    • DTXSID80703108
    • 220655-13-0
    • 3-Methyl-2,5-di(thiophen-2-yl)-1H-pyrrole
    • Inchi: InChI=1S/C13H11NS2/c1-9-8-10(11-4-2-6-15-11)14-13(9)12-5-3-7-16-12/h2-8,14H,1H3
    • InChI Key: WIFINVVIAGBNRL-UHFFFAOYSA-N
    • SMILES: CC1C=C(C2=CC=CS2)NC=1C1=CC=CS1

Computed Properties

  • Exact Mass: 245.03343
  • Monoisotopic Mass: 245.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 72.3A^2

Experimental Properties

  • PSA: 15.79

3-Methyl-2,5-dithienylpyrrole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
M241200-5mg
3-Methyl-2,5-dithienylpyrrole
220655-13-0
5mg
$ 370.00 2022-06-04
TRC
M241200-2.5mg
3-Methyl-2,5-dithienylpyrrole
220655-13-0
2.5mg
$ 200.00 2022-06-04
TRC
M241200-10mg
3-Methyl-2,5-dithienylpyrrole
220655-13-0
10mg
$ 585.00 2022-06-04

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